Bentazepam hydrochloride

Pharmacokinetics Half-life Drug clearance
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H17ClN2OS
Molecular Weight 332.8 g/mol
CAS No. 29462-19-9
Cat. No. B15616993
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Technical Parameters


Basic Identity
Product NameBentazepam hydrochloride
CAS29462-19-9
Molecular FormulaC17H17ClN2OS
Molecular Weight332.8 g/mol
Structural Identifiers
InChIInChI=1S/C17H16N2OS.ClH/c20-14-10-18-16(11-6-2-1-3-7-11)15-12-8-4-5-9-13(12)21-17(15)19-14;/h1-3,6-7H,4-5,8-10H2,(H,19,20);1H
InChIKeyBDKMFXIJRRQGOK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Bentazepam Hydrochloride: Short-Acting Thienodiazepine Anxiolytic


Bentazepam hydrochloride (CAS 29462-19-9; synonyms: Thiadipone hydrochloride, Tiadipone hydrochloride, QM 6008 hydrochloride) is the hydrochloride salt of bentazepam, a thienodiazepine — a structural analog of the 1,4-benzodiazepine class in which the fused benzene ring is replaced by a thiophene ring [1]. The parent compound (CAS 29462-18-8) acts as a positive allosteric modulator at the GABA-A receptor benzodiazepine binding site, producing anxiolytic, anticonvulsant, sedative, and skeletal muscle relaxant effects [2]. The hydrochloride salt form (MW 332.85 g/mol) offers enhanced aqueous solubility for in vitro and in vivo research applications [3]. Bentazepam is distinguished from classical benzodiazepines by its ultra-short elimination half-life of approximately 2–4 hours and an oral bioavailability of approximately 86%, making it a candidate for studies requiring rapid onset and offset of anxiolytic activity without extended residual sedation [1][4].

Why Bentazepam Cannot Be Substituted for Diazepam


Although bentazepam shares the canonical GABA-A receptor benzodiazepine-site mechanism with all classical 1,4-benzodiazepines, indiscriminate substitution with longer-acting analogs such as diazepam, clorazepate, or ketazolam introduces critical confounds that undermine experimental reproducibility and clinical translatability [1]. The thienodiazepine core structure alters the compound's electronic configuration, metabolic handling, and pharmacokinetic profile, producing a half-life approximately 6- to 21-fold shorter than diazepam [2][3]. In head-to-head clinical studies, bentazepam produced significantly greater anxiolytic efficacy on standardized rating scales while paradoxically preserving or improving cognitive function — an effect profile not recapitulated by equipotent doses of clorazepate or ketazolam [4][5]. Furthermore, bentazepam carries a distinct, disproportionately documented idiosyncratic hepatotoxicity liability that mandates compound-specific liver function monitoring in any in vivo protocol, a safety consideration that does not extrapolate from class-level benzodiazepine toxicology data [6]. Generic substitution therefore risks invalidating study conclusions on grounds of divergent pharmacokinetic dynamics, divergent cognitive impact, and divergent hepatic safety.

Bentazepam: Quantitative Differentiation Evidence


Ultra-Short Elimination Half-Life vs. Diazepam

Bentazepam exhibits a mean elimination half-life of 3.34 ± 1.16 hours following a single 25 mg oral dose in healthy volunteers, based on HPLC-determined plasma concentrations fit to a single-compartment open kinetic model [1]. In a separate population pharmacokinetic study across 10 patients receiving multiple-dose regimens, a Bayesian-estimated mean half-life of 4.33 hours was derived (Ke = 0.160 ± 0.118 h⁻¹) [2]. By contrast, the classical 1,4-benzodiazepine diazepam — which shares the same GABA-A binding site mechanism — has an elimination half-life of 20–70 hours for the parent compound and 30–200 hours when the active metabolite desmethyldiazepam is considered [3]. This represents an approximately 6- to 21-fold shorter half-life for bentazepam depending on the comparator half-life value selected. The clinical consequence is that bentazepam's anxiolytic effect persists for approximately 2–4 hours post-dose, substantially reducing the risk of next-day residual sedation and cumulative drug burden relative to long-acting benzodiazepines [4].

Pharmacokinetics Half-life Drug clearance Anxiolytic duration of action

Anxiolytic Efficacy and Cognitive Function vs. Clorazepate

In a 6-week, parallel-group, randomized, open-label study directly comparing bentazepam 75 mg/day (n=25) versus clorazepate 30 mg/day (n=25) in 50 outpatients with anxiety disorders, bentazepam produced significantly lower mean scores on both the Hamilton Anxiety Scale (HAS) and the State-Trait Anxiety Inventory (STAI) at weeks 1, 3, and 6 of treatment [1]. This indicates both a faster onset of anxiolytic effect (significant by week 1) and sustained superior efficacy over the full treatment period. Critically, patients receiving bentazepam additionally exhibited statistically significant improvement in cognitive performance as measured by the Digit-Symbol Substitution Test (DSST) and Digit Span (DS) — an effect direction opposite to the cognitive impairment typically induced by classical benzodiazepines [1]. This finding led the authors to conclude that 'bentazepam seems to differ from classic benzodiazepines with regard to its effects on cognitive function' [1]. In a separate head-to-head comparison of bentazepam 75 mg/day versus ketazolam 30 mg/day in 40 outpatients (DSM-III-R anxiety disorders), both drugs reduced HARS and STAI-S scores, with small differences favoring bentazepam at week 3, and neither drug produced major cognitive test impairment [2].

Anxiolytic efficacy Hamilton Anxiety Scale Cognitive function Psychomotor performance Head-to-head clinical trial

Oral Bioavailability vs. Diazepam

Bentazepam achieves an oral bioavailability of 86% following a single 25 mg dose, with a peak plasma concentration (Cmax) of 425 ng/mL attained at 1.05 hours (Tmax) and a volume of distribution of 0.8 L/kg [1]. The primary pharmacokinetic study in 10 healthy volunteers reported a mean Cmax of 386 ng/mL (range 338–498 ng/mL) with Tmax occurring between 1 and 3 hours, and monoexponential elimination kinetics [2]. By comparison, diazepam — the most widely used reference benzodiazepine — has an oral bioavailability of approximately 76% (range 64–97%), reflecting greater inter-individual variability and first-pass metabolic extraction [3]. The 10-percentage-point higher mean bioavailability of bentazepam, combined with single-compartment linear kinetics (as supported by the MAICE test and residual analysis confirming a single-compartment model in most patients) [4], provides more predictable dose-to-plasma-concentration relationships.

Oral bioavailability Pharmacokinetics Systemic exposure Formulation development

Idiosyncratic Hepatocellular Injury Pattern

While benzodiazepine-induced liver injury is classified as rare and idiosyncratic across the entire drug class, bentazepam is disproportionately represented in the hepatotoxicity literature relative to its limited clinical market exposure. Andrade et al. (2000) described three patients who developed persistent, clinically significant elevations in liver transaminase levels after several weeks of bentazepam treatment for anxiety disorders [1]. In all three cases, drug withdrawal led to complete resolution of transaminase abnormalities, and a liver biopsy performed in one patient revealed histological evidence of severe chronic active hepatitis [1]. Critically, the hepatocellular injury pattern observed with bentazepam contrasts with the predominantly cholestatic pattern reported for most other benzodiazepine-associated liver injuries [1]. In a subsequent long-term hepatotoxicity registry follow-up, bentazepam was identified among the most frequent causative drugs (3 of 7 cases in one analysis), alongside amoxicillin-clavulanate and atorvastatin — further underscoring a signal disproportionate to its prescribing prevalence [2]. These findings led to the explicit recommendation that liver function tests be used to monitor all patients taking bentazepam [1][3].

Hepatotoxicity Liver injury Drug safety Transaminase elevation Idiosyncratic adverse reaction

Thienodiazepine Core Structure

Bentazepam is classified as a thienodiazepine — a structural subclass of the benzodiazepine family in which the fused benzene ring at positions 7 and 8 of the classical 1,4-benzodiazepine scaffold is replaced by a thiophene (sulfur-containing) ring [1]. The IUPAC name is 5-phenyl-1,3,6,7,8,9-hexahydro-[1]benzothieno[2,3-e][1,4]diazepin-2-one, and the molecular formula of the parent compound is C17H16N2OS [2]. This single heteroatom substitution (S for CH=CH) confers distinct electronic properties: the thiophene sulfur atom introduces altered π-electron distribution, dipole moment, and hydrogen-bonding potential compared to the benzene ring of classical benzodiazepines like diazepam [3]. Structurally, this makes bentazepam more similar to phenothiazines than to classical benzodiazepines [1]. The structural distinction is pharmacologically consequential: thienodiazepines as a class have been shown to produce differential effects on sleep architecture and behavioral profiles compared to benzodiazepine derivatives in controlled human and non-human primate studies [4]. While direct comparative receptor-binding data (Ki values) for bentazepam at specific GABA-A α-subunit subtypes are not published, the structural divergence provides a plausible molecular basis for bentazepam's distinctive pharmacokinetic profile (ultra-short half-life, single-compartment kinetics) and its divergent hepatotoxicity signal, since sulfur-containing heterocycles can undergo metabolic bioactivation via pathways distinct from benzene ring hydroxylation [5].

Thienodiazepine Structure-activity relationship Molecular design Heterocyclic chemistry Drug metabolism

Bentazepam: Research and Application Scenarios


Analytical Reference Standard for Forensic Toxicology

Bentazepam hydrochloride serves as a critical reference standard for UHPLC-HRMS method development targeting designer benzodiazepines and thienodiazepines in biological matrices. Its distinct thienodiazepine core (thiophene ring) produces unique MS/MS fragmentation patterns and chromatographic retention behavior that differ from classical 1,4-benzodiazepines, as demonstrated in validated multi-analyte methods achieving baseline separation of bentazepam from 6 other benzodiazepines within 6 minutes on C18 columns [1]. Its ultra-short half-life (3.34 ± 1.16 h) and single-compartment kinetics also make it an ideal low-accumulation internal standard for time-critical forensic analyses where parent compound detection windows must be modeled precisely.

Rapid-Elimination Comparator for PK/PD Studies

For experimental protocols where drug washout must be complete within a single day — such as within-subjects crossover behavioral pharmacology, EEG sleep architecture studies, or daily repeated cognitive testing — bentazepam's elimination half-life of ~3.34 h, 86% oral bioavailability, and monoexponential single-compartment kinetics provide a predictable, rapidly clearing GABA-A positive allosteric modulator [2][3]. This contrasts sharply with diazepam, whose active metabolite desmethyldiazepam extends the effective half-life to 30–200 h and confounds repeated-measures study designs through cumulative drug burden [4]. Bentazepam's cognitive preservation profile (improved DSST and DS scores vs. clorazepate) further reduces the cognitive impairment confound common to classical BZD comparators [5].

GABA-A Receptor Pharmacology Tool

The thienodiazepine scaffold of bentazepam represents a structurally distinct chemotype for probing GABA-A receptor benzodiazepine-site structure-activity relationships. The presence of a thiophene sulfur atom in place of the classical benzene ring alters electronic configuration, hydrogen-bonding potential, and metabolic vulnerability compared to 1,4-benzodiazepines [6]. Researchers conducting medicinal chemistry campaigns around benzodiazepine-site ligands can use bentazepam as a comparator to dissociate scaffold-driven effects (thiophene vs. benzene) from substituent-driven effects on receptor subtype selectivity, efficacy, and pharmacokinetics. Its XlogP of 3.4 and single H-bond donor further define a distinct property space for computational modeling [7].

Idiosyncratic DILI Model Compound

Bentazepam's disproportionately documented hepatocellular injury pattern — with biopsy-confirmed chronic active hepatitis, persistent transaminase elevation, and complete resolution upon drug withdrawal — makes it a mechanistically informative tool compound for studying idiosyncratic drug-induced liver injury (DILI) pathways [8]. Its thienodiazepine structure, containing a metabolically vulnerable sulfur heterocycle, provides a testable hypothesis for reactive metabolite formation via thiophene ring oxidation — a pathway distinct from the arene oxide-mediated hepatotoxicity of classical benzene-containing drugs. Bentazepam has been included as a sentinel compound in hepatotoxicity registries and case-control studies of chronic DILI, confirming its utility as a positive control in hepatocyte toxicity screening panels [9].

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